Cas no 17327-33-2 (4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid)

• Product Name: 4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid
• CAS No: 17327-33-2
• MF: C₅H₄F₆O₂
• MW: 210.074482917786
• MDL: MFCD00236630
• CID: 122259
• PubChem ID: 2782190
• Update Time: 2025-11-01

4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid
• 4,4,4-Trifluoro-3-(trifluoromethyl)butyric acid
• Butanoic acid,4,4,4-trifluoro-3-(trifluoromethyl)-
• 3,3-Bis(trifluoromethyl)propanoic acid, 4,4,4-Trifluoro-3-(trifluoromethyl)butyric acid
• MFCD00236630
• BXOJQJKUSQRUKV-UHFFFAOYSA-N
• 4,4,4-trifluoro-3-(trifluoromethyl)butanoicAcid
• AS-47799
• A811500
• F16178
• FT-0637530
• 17327-33-2
• 4,4,4-trifluoro-3-trifluoromethyl-butyric acid
• Butanoic acid, 4,4,4-trifluoro-3-(trifluoromethyl)-
• 4,4,4-Trifluoro-3-(trifluoromethyl)butyricacid
• 2(2H-Perfluoro-2-propyl)acetic acid
• AKOS005173392
• SCHEMBL3067310
• 3-bis(trifluoromethyl)propionic acid
• DTXSID60381968
• 4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid 97%
• 4,4,4,-TRIFLUORO-3-(TRIFLUOROMETHYL)BUTYRIC ACID, 97% MIN.
• STL557230
• DB-043932
• BBL103420

• MDL： MFCD00236630
• Inchi： 1S/C5H4F6O2/c6-4(7,8)2(1-3(12)13)5(9,10)11/h2H,1H2,(H,12,13)
• InChI Key： BXOJQJKUSQRUKV-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 210.01200
• Monoisotopic Mass: 210.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.512
• Boiling Point: 138.8 ℃ at 760 mmHg
• Flash Point: 37.7°C
• Refractive Index: 1.321
• PSA: 37.30000
• LogP: 2.20190

4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：
• HazardClass：IRRITANT, STENCH, CORROSIVE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid

Comprehensive Overview of 4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid (CAS No. 17327-33-2)

4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid (CAS No. 17327-33-2) is a fluorinated carboxylic acid with significant applications in pharmaceuticals, agrochemicals, and advanced material synthesis. Its unique structure, featuring multiple trifluoromethyl groups, imparts exceptional chemical stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and industries increasingly focus on fluorinated compounds due to their enhanced bioavailability and metabolic resistance, aligning with trends in sustainable chemistry and green manufacturing.

The compound’s CAS No. 17327-33-2 serves as a critical identifier in regulatory and safety documentation, ensuring precise communication across global supply chains. Recent studies highlight its role in designing fluoro-pharmaceuticals, where the introduction of fluorine atoms improves drug efficacy and reduces side effects. This aligns with the growing demand for precision medicine and targeted therapies, topics frequently searched in scientific and AI-driven databases.

In agrochemicals, 4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid is explored for developing novel pesticides with lower environmental persistence. Its fluorine-rich backbone enhances binding affinity to biological targets, a feature leveraged to address resistance issues in crop protection. This resonates with current discussions on sustainable agriculture and the need for eco-friendly alternatives, frequently queried in search engines.

From a synthetic perspective, the compound’s carboxylic acid functionality allows for versatile derivatization, enabling the creation of esters, amides, and other derivatives. Such flexibility is crucial for high-throughput screening in drug discovery, a hot topic in AI-assisted molecular design. Its thermal and chemical stability also makes it suitable for high-performance materials, including polymers and coatings, which are trending in nanotechnology forums.

Analytical methods for CAS No. 17327-33-2 typically involve HPLC, NMR, and mass spectrometry, ensuring purity and compliance with industry standards. These techniques are frequently searched by quality control professionals and academic researchers. Additionally, the compound’s storage conditions and handling protocols are critical to maintain its integrity, a common concern in laboratory settings.

In conclusion, 4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences, materials engineering, and environmental solutions, reflecting broader trends like green chemistry and AI-driven research. As interest in fluorinated compounds grows, this compound will remain a focal point for interdisciplinary advancements.